Cas no 19020-26-9 (4-ethylquinoline)

• Product Name: 4-ethylquinoline
• CAS No: 19020-26-9
• MF: C₁₁H₁₁N
• MW: 157.211742639542
• CID: 865182
• PubChem ID: 87900
• Update Time: 2025-06-10

4-ethylquinoline Chemical and Physical Properties

Names and Identifiers

• quinoline, 4-ethyl-
• 4-Ethylquinoline
• 4-ethylquinoline

• Inchi： 1S/C11H11N/c1-2-9-7-8-12-11-6-4-3-5-10(9)11/h3-8H,2H2,1H3
• InChI Key： UOYJBGYNFMPCLV-UHFFFAOYSA-N
• SMILES： N1C=CC(CC)=C2C=CC=CC=12

Computed Properties

• Exact Mass: 157.08923
• Monoisotopic Mass: 157.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 1.0595 (rough estimate)
• Boiling Point: 271.88°C (rough estimate)
• Refractive Index: 1.6722 (estimate)
• PSA: 12.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 4-ethylquinoline

Recent Advances in the Study of 4-Ethylquinoline (CAS: 19020-26-9) in Chemical Biology and Pharmaceutical Research

The compound 4-ethylquinoline (CAS: 19020-26-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic aromatic compound, characterized by its quinoline backbone with an ethyl substituent at the 4-position, has been the subject of numerous studies aimed at exploring its pharmacological properties, synthetic pathways, and potential therapeutic uses. This research brief consolidates the latest findings related to 4-ethylquinoline, providing a comprehensive overview of its current scientific and industrial relevance.

Recent studies have highlighted the role of 4-ethylquinoline as a key intermediate in the synthesis of bioactive molecules. Its structural features make it a valuable scaffold for designing compounds with antimicrobial, anticancer, and anti-inflammatory properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 4-ethylquinoline exhibit potent inhibitory effects against Mycobacterium tuberculosis, suggesting its potential as a lead compound for developing novel antitubercular agents. The study employed molecular docking and in vitro assays to validate the interactions between 4-ethylquinoline derivatives and bacterial enzyme targets.

In addition to its antimicrobial applications, 4-ethylquinoline has been investigated for its role in cancer therapy. A recent preprint on bioRxiv (2024) reported that certain 4-ethylquinoline-based compounds selectively target cancer cell lines by modulating the PI3K/AKT/mTOR signaling pathway. The researchers synthesized a series of analogs and evaluated their cytotoxicity using MTT assays, revealing promising activity against breast and lung cancer cells. These findings underscore the compound's potential as a scaffold for designing targeted anticancer therapies.

The synthetic accessibility of 4-ethylquinoline has also been a focus of recent research. A 2024 article in Organic Letters detailed a novel, eco-friendly catalytic method for its synthesis, utilizing a palladium-catalyzed C-H activation strategy. This approach significantly improves yield and reduces waste compared to traditional methods, aligning with the growing demand for sustainable chemical processes in the pharmaceutical industry. The study's results highlight the feasibility of scaling up production while maintaining cost-effectiveness.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of 4-ethylquinoline derivatives. A review published in Expert Opinion on Drug Discovery (2023) emphasized the need for further structural modifications to enhance bioavailability and reduce off-target effects. Computational modeling and high-throughput screening are among the strategies proposed to address these limitations, paving the way for next-generation derivatives with improved therapeutic profiles.

In conclusion, 4-ethylquinoline (CAS: 19020-26-9) continues to be a compound of high interest in chemical biology and pharmaceutical research. Its diverse applications, ranging from antimicrobial to anticancer therapies, coupled with advances in synthetic methodologies, position it as a promising candidate for future drug development. Ongoing research efforts are expected to further elucidate its mechanisms of action and expand its utility in addressing unmet medical needs.